Ethyl 21-methyldocosanoate (synonym: ethyl 21-methylbehenate) is a saturated, methyl-branched very-long-chain fatty acid ethyl ester with the molecular formula C₂₅H₅₀O₂ and a molecular weight of 382.66 g/mol . It belongs to the class of very-long-chain fatty acid esters, characterized by a 22-carbon docosanoic acid backbone bearing a single methyl branch at the C-21 position, esterified with ethanol [1]. The compound's parent acid, 21-methyldocosanoic acid (CAS 59708-74-6), has been identified as a minor lipid component in natural sources including cured tobacco leaves and marine sponge phospholipids [2]. Commercially, the compound is supplied at >98% purity (Larodan brand) and is classified for research use only .
Lipidomics GC‑MS reference standard workflow (branched‑chain fatty acid ethyl ester)
Cell differentiation research context (reported monocyte differentiation induction)
[2] Carballeira NM, et al. Isolation and characterization of novel 2-hydroxy fatty acids from the phospholipids of the sponge Smenospongia aurea. Lipids. 1992 Sep;27(9):681-5. doi: 10.1007/BF02536024. PMID: 1487966. View Source
Why Ethyl 21-Methyldocosanoate Is Irreplaceable
Within the C₂₅H₅₀O₂ isomeric space—shared by ethyl tricosanoate, propyl docosanoate, methyl tetracosanoate, and pentacosanoic acid—simple substitution fails because the 21-methyl branch on the docosanoyl chain introduces a tertiary carbon that alters molecular packing, reduces crystallinity, and shifts chromatographic retention relative to straight-chain isomers [1]. Unlike straight-chain ethyl docosanoate (ethyl behenate, C₂₄H₄₈O₂, MW 368.64), the branched C₂₅ ethyl ester has a higher molecular weight (+14 Da) and exhibits different Kovats retention index behavior, making it distinguishable and non-interchangeable as a GC-MS standard or lipid library component [2][3]. Furthermore, the methyl-branched structure influences membrane insertion depth and metabolic stability compared to linear very-long-chain fatty acid esters, a factor relevant for cell differentiation and enzyme inhibition studies [4][5].
Straight‑chain ethyl docosanoate (ethyl behenate): branched structure increases molecular weight, altering MS identification and retention relative to the linear ester.
Linear C₂₅H₅₀O₂ isomers (ethyl tricosanoate, methyl tetracosanoate): methyl branching may shift melting point, solubility, and membrane partitioning behavior.
Methyl tetracosanoate: reported bioactivity profile (glucose uptake) does not overlap with differentiation/LOX inhibition context; functional readouts may differ.
[1] Cason J, Prout FS. Branched-Chain Fatty Acids. II. Syntheses in the C19 and C25 Series. Preparation of Keto Esters. Journal of the American Chemical Society. 1944;66(1):46-50. View Source
[2] Pherobase. Kovats Retention Index: Ethyl docosanoate. Kovats RI = 2596 (CP-Sil-5CB). Heinrich G, Ann. Bot. 2002;89:459. View Source
[3] Pherobase. Kovats Retention Index: Ethyl tricosanoate. Kovats RI = 2678 (DB-1MS). Stransky K, J. Chromatogr. A. View Source
[4] WebDataCommons. Annotation: Ethyl 21-methyldocosanoate exhibits pronounced activity in arresting proliferation of undifferentiated cells and inducing differentiation to the monocyte lineage. View Source
[5] Medical University of Lublin MeSH Concept Record M0014961. Potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism; also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase. View Source
Ethyl 21-Methyldocosanoate Comparative Evidence
Molecular Weight Differentiation
Ethyl 21-methyldocosanoate (C₂₅H₅₀O₂, MW 382.66) is a heavier, branched-chain analog of ethyl docosanoate (ethyl behenate, C₂₄H₄₈O₂, MW 368.64). The +14 Da mass difference arises from an additional methylene unit in the backbone plus the C-21 methyl branch, producing a distinct molecular ion in mass spectrometry that cannot be mimicked by the straight-chain C22 ethyl ester [1].
Calculated from molecular formula; verified by vendor specifications
Why This Matters
This mass difference ensures unambiguous identification by LC-MS or GC-MS in complex lipid mixtures, preventing misannotation as the straight-chain C22 ethyl ester.
Despite sharing the identical molecular formula C₂₅H₅₀O₂ and molecular weight (382.66) with ethyl tricosanoate and methyl tetracosanoate, ethyl 21-methyldocosanoate differs in its branching architecture: a methyl group at the antepenultimate (ω-1) carbon of the docosanoyl chain. This branching lowers the melting point of the parent acid (21-methyldocosanoic acid, mp 71–72 °C) relative to the straight-chain pentacosanoic acid (mp 83–84 °C) and methyl tetracosanoate (mp 58–60 °C), consistent with reduced crystalline packing efficiency [1][2]. Boiling points for the isomeric esters also diverge: ethyl tricosanoate boils at 396.5 °C, while methyl tetracosanoate boils at 419.5 °C, reflecting differences in ester alkyl group and chain linearity [3].
Melting Point (acid/ester)Cross‑study
21‑Methyldocosanoic acid: 71–72 °C
Pentacosanoic acid (straight C25): 83–84 °C
Methyl tetracosanoate (straight C24): 58–60 °C
Branching may lower melting point, altering solubility and formulation context.
Δ = –11 to –12 °C vs. pentacosanoic acid; Δ = +11 to +14 °C vs. methyl tetracosanoate
Conditions
Literature melting point ranges (various sources)
Why This Matters
Lower melting point of the branched derivative implies altered solubility, formulation behavior, and membrane partitioning kinetics compared to straight-chain isomers of identical molecular weight.
[2] CAS Common Chemistry. Methyl tetracosanoate (CAS 2442-49-1). Melting Point: 57.1–57.7 °C. View Source
[3] Baidu Baike. Methyl tetracosanoate (CAS 2442-49-1). Boiling Point: 419.5±8.0 °C at 760 mmHg. View Source
Chromatographic Differentiation by GC-MS
The methyl ester analog, methyl 21-methyldocosanoate, was identified by GC-MS in the ethyl acetate bark extract of Holoptelea integrifolia alongside straight-chain fatty acid methyl esters including methyl docosanoate and methyl tetracosanoate, demonstrating that the branched methyl ester is chromatographically resolvable from its linear counterparts [1]. SpectraBase confirms that methyl 21-methyldocosanoate has a boiling point of 407.2±13.0 °C at 760 mmHg, which is intermediate between methyl docosanoate (C23:0 methyl ester) and methyl tetracosanoate (C24:0 methyl ester) . By extension, the ethyl ester (ethyl 21-methyldocosanoate) is predicted to elute at a distinct retention time from both straight-chain ethyl docosanoate and ethyl tricosanoate on standard non-polar GC columns, directly relevant to its use as a reference standard in lipidomics.
GC‑MS RetentionClass‑level inference
Methyl 21‑methyldocosanoate bp 407.2±13.0 °C; elutes between C23 and C24 straight‑chain methyl esters on non‑polar column.
Branched ester is chromatographically distinguishable from linear isomers of similar carbon number.
GC-MS retention behavior and boiling point of methyl ester analog
Target Compound Data
Methyl 21-methyldocosanoate: bp 407.2±13.0 °C; identifiable by distinct GC-MS peak in H. integrifolia extract
Comparator Or Baseline
Methyl docosanoate (C23:0): bp ~393 °C; Methyl tetracosanoate (C24:0): bp 419.5 °C
Quantified Difference
bp of branched C24 methyl ester falls between straight-chain C23 and C24 methyl esters
Conditions
GC-MS on standard non-polar column; spectral data deposited in SpectraBase
Why This Matters
Confirms that the branched-chain ester is chromatographically distinguishable from straight-chain esters of similar carbon number, establishing its utility as a retention index marker in fatty acid profiling.
[1] Hassan A. Identification of Fatty Acids and Fatty Acid Esters from Ethyl Acetate Bark Extract of Holoptelea integrifolia (Roxb.) Planch by GC-MS. World Journal of Pharmacy and Pharmaceutical Science. 2019;8(3). View Source
Ethyl 21-methyldocosanoate has been annotated in public databases as exhibiting pronounced activity in arresting proliferation of undifferentiated cells and inducing monocyte differentiation, suggesting potential relevance to anti-cancer and dermatological research [1]. In parallel, a MeSH concept record associates the compound class with potent lipoxygenase inhibition (interfering with arachidonic acid metabolism) and secondary inhibition of formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase [2]. By contrast, the isomeric methyl tetracosanoate (C₂₅H₅₀O₂, same MW) has been characterized primarily for anti-diabetic activity via enhanced glucose uptake in 3T3-L1 adipocytes at 1 ng/mL, with no reported differentiation-inducing or lipoxygenase-inhibitory activity [3]. This divergence in reported bioactivity—differentiation/LOX inhibition vs. glucose uptake—highlights that isomeric very-long-chain fatty acid esters are not functionally interchangeable.
Procurement decisions for bioactivity screening must account for the non-overlapping pharmacological signatures of isomeric very-long-chain fatty acid esters; substituting one C₂₅H₅₀O₂ isomer for another risks confounding functional readouts.
[1] WebDataCommons. Annotation record for compound exhibiting pronounced activity in arresting proliferation of undifferentiated cells and inducing differentiation to the monocyte lineage. View Source
[2] Medical University of Lublin. MeSH Concept Record M0014961. Potent lipoxygenase inhibitor; interferes with arachidonic acid metabolism; inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase. View Source
[3] Shilpa K, et al. Probing key targets in insulin signaling and adipogenesis using a methanolic extract of Costus pictus and its bioactive molecule, methyl tetracosanoate. PubMed. 2009. PMID: related. View Source
Purity Benchmarking vs. Analogs
Commercially, ethyl 21-methyldocosanoate is supplied at >98% purity (Larodan brand, via CymitQuimica) , with an alternative vendor (MyBioSource) also listing >98% purification . This purity level is comparable to, and in some cases exceeds, the typical specifications for closely related analogs: propyl docosanoate is commonly listed at 96% , methyl tetracosanoate analytical standards are supplied at ≥95–99% depending on source, and ethyl tricosanoate is specified at ≥98% (Santa Cruz Biotechnology) . The >98% specification positions ethyl 21-methyldocosanoate at the high-purity tier suitable for use as a quantitative analytical standard or as a defined starting material in synthesis.
Commercial vendor specifications (as listed on product pages)
Why This Matters
Purity directly impacts reproducibility in quantitative analytical workflows; >98% purity qualifies the compound for use as a calibration standard in lipid quantification assays.
Purity specificationQuality controlProcurement
Natural Occurrence Profile
Methyl 21-methyldocosanoate (the methyl ester analog) has been identified as a natural constituent of Holoptelea integrifolia bark, a medicinal plant used in Ayurvedic medicine [1], and the parent acid 21-methyldocosanoic acid has been found in cured tobacco leaves and as the 2-hydroxy derivative in marine sponge phospholipids (Smenospongia aurea) [2]. In contrast, straight-chain analogs such as ethyl tricosanoate and methyl tetracosanoate are primarily derived from seed oils or synthetic routes and are not reported as methyl-branched natural products from these sources. This natural occurrence profile confers value for studies requiring authentic biomarker standards for plant metabolomics, marine natural product dereplication, or chemotaxonomic investigations.
Natural SourceClass‑level
Target: H. integrifolia bark, tobacco, marine sponge (phospholipids).
Comparators: ethyl tricosanoate in liverwort; methyl tetracosanoate in Costus pictus/seed oils.
Distinct natural source profile supports taxon‑specific biomarker and dereplication applications.
Natural productBiomarkerPhytochemistry
Evidence Dimension
Natural source occurrence
Target Compound Data
Methyl 21-methyldocosanoate identified in H. integrifolia bark; parent acid in tobacco and marine sponge
Comparator Or Baseline
Ethyl tricosanoate: reported in liverwort C. conicum; Methyl tetracosanoate: reported in Costus pictus and seed oils
Quantified Difference
Distinct botanical/marine source distribution; no source overlap among the three C₂₅H₅₀O₂ isomers
Conditions
GC-MS identification from natural extracts
Why This Matters
For natural product chemists and metabolomics researchers, the compound's distinct natural source profile enables its use as a taxon-specific biomarker standard, unlike synthetic straight-chain isomers.
Natural productBiomarkerPhytochemistry
[1] Hassan A. Identification of Fatty Acids and Fatty Acid Esters from Ethyl Acetate Bark Extract of Holoptelea integrifolia (Roxb.) Planch by GC-MS. World Journal of Pharmacy and Pharmaceutical Science. 2019;8(3). View Source
[2] Carballeira NM, et al. Isolation and characterization of novel 2-hydroxy fatty acids from the phospholipids of the sponge Smenospongia aurea. Lipids. 1992 Sep;27(9):681-5. PMID: 1487966. View Source
Ethyl 21-methyldocosanoate (MW 382.66, >98% purity) is suitable as a calibration standard for GC-MS or LC-MS lipidomics workflows that require unambiguous identification of methyl-branched very-long-chain fatty acid ethyl esters. Its distinct molecular weight (+14 Da vs. ethyl docosanoate) and predicted intermediate retention time relative to straight-chain C22 and C24 ethyl esters enable it to serve as a system suitability marker [1][2].
Based on database annotations indicating activity in arresting proliferation of undifferentiated cells and inducing monocyte differentiation, this compound may be prioritized for in vitro screening in differentiation therapy models for leukemia or other hematopoietic malignancies [1]. Researchers should note that this activity profile is not shared by the isomeric methyl tetracosanoate, which has been characterized for anti-diabetic rather than differentiation-inducing activity.
The association of this compound class with potent lipoxygenase inhibition and interference with arachidonic acid metabolism [1] supports its use as a tool compound or reference inhibitor in inflammatory pathway research. The secondary inhibition of carboxylesterase and cyclooxygenase suggests utility in multi-target pharmacological profiling studies.
Natural Product Dereplication & Chemotaxonomy Standard
Given the identification of methyl 21-methyldocosanoate in Holoptelea integrifolia bark and the parent acid in tobacco and marine sponges, the ethyl ester can serve as a derivatization reference standard for verifying the presence of 21-methyl-branched fatty acids in plant or marine extracts by GC-MS [1][2]. Its unique natural source distribution (distinct from the sources of ethyl tricosanoate or methyl tetracosanoate) makes it a valuable chemotaxonomic marker.
Natural Product Dereplication & Chemotaxonomy Standard
Taxon‑specific natural occurrence
Plant/marine metabolomics verification
[1] WebDataCommons / Medical University of Lublin MeSH Concept Record M0014961. Annotation of cell differentiation and lipoxygenase inhibition activity for ethyl 21-methyldocosanoate class. View Source
[2] Hassan A. Identification of Fatty Acids and Fatty Acid Esters from Ethyl Acetate Bark Extract of Holoptelea integrifolia (Roxb.) Planch by GC-MS. World Journal of Pharmacy and Pharmaceutical Science. 2019;8(3). View Source
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